Cas no 80861-27-4 (4-3-(4-methylphenyl)propylaniline)

• Product Name: 4-3-(4-methylphenyl)propylaniline
• CAS No: 80861-27-4
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD16547822
• CID: 704934
• PubChem ID: 13304254
• Update Time: 2025-05-21

4-3-(4-methylphenyl)propylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(4-methylphenyl)propyl]-
• 4-[3-(4-methylphenyl)propyl]aniline
• 4-3-(4-methylphenyl)propylaniline
• CS-0284010
• EN300-89493
• 4-(3-(P-tolyl)propyl)aniline
• 80861-27-4
• DTXSID00535943
• URPVXOSXGYJGIL-UHFFFAOYSA-N
• SCHEMBL11116695

• MDL： MFCD16547822
• Inchi： 1S/C16H19N/c1-13-5-7-14(8-6-13)3-2-4-15-9-11-16(17)12-10-15/h5-12H,2-4,17H2,1H3
• InChI Key： URPVXOSXGYJGIL-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-3-(4-methylphenyl)propylaniline

4-(3-(4-Methylphenyl)Propyl)Aniline: A Comprehensive Overview

4-(3-(4-Methylphenyl)Propyl)Aniline, also known by its CAS number 80861-27-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as 4-MPAA, belongs to the class of aromatic amines and is characterized by its unique structure, which combines an aniline moiety with a substituted propyl group. The molecule's structure not only imparts it with interesting chemical properties but also makes it a valuable intermediate in the synthesis of more complex organic compounds.

The chemical structure of 4-(3-(4-Methylphenyl)Propyl)Aniline consists of a benzene ring substituted with a methyl group at the para position, connected via a propyl chain to an aniline group. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it highly reactive under certain conditions. The compound's molecular formula is C15H21N, and its molecular weight is approximately 215.33 g/mol. Its physical properties include a melting point of around 60°C and a boiling point of 250°C under standard conditions.

Recent studies have highlighted the importance of 4-(3-(4-Methylphenyl)Propyl)Aniline in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing polyurethanes and other polymeric materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polyurethane formulations significantly improved their tensile strength and thermal stability.

In addition to its role in polymer synthesis, 4-(3-(4-Methylphenyl)Propyl)Aniline has found applications in pharmaceutical chemistry. Its ability to act as a precursor for bioactive molecules has made it a valuable intermediate in drug discovery processes. A notable example is its use in the synthesis of certain anti-inflammatory agents, where its aromatic amine group plays a crucial role in mediating biological activity.

The synthesis of 4-(3-(4-Methylphenyl)Propyl)Aniline typically involves multi-step organic reactions, often starting from readily available starting materials such as aniline and benzaldehyde derivatives. One common approach involves Friedel-Crafts alkylation followed by nucleophilic substitution to introduce the aniline group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The compound's reactivity is further enhanced by its ability to undergo various functional group transformations. For example, oxidation reactions can convert the amine group into an imine or nitrile, opening up new avenues for functionalization. These transformations have been leveraged in the development of novel materials for electronic applications, such as organic semiconductors and conductive polymers.

In terms of environmental impact, studies have shown that 4-(3-(4-Methylphenyl)Propyl)Aniline exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating careful handling during industrial processes to prevent contamination.

The versatility of CAS No 80861-27-4 lies not only in its chemical properties but also in its compatibility with modern synthetic methodologies. Its ability to serve as both an intermediate and a final product underscores its importance in contemporary chemical research. As new applications continue to emerge, particularly in the fields of materials science and pharmacology, this compound is poised to play an increasingly significant role in shaping future technological advancements.